2-Chloro-6-(methoxycarbonyl)benzoic acid

• CAS: 75990-94-2
• Molecular Formula: C9H7ClO4
• Molecular Weight: 214.60 g/mol
• SMILES: COC(=O)C1=C(C(=CC=C1)Cl)C(=O)O
• InChI: InChI=1S/C9H7ClO4/c1-14-9(13)5-3-2-4-6(10)7(5)8(11)12/h2-4H,1H3,(H,11,12)
• InChIKey: GATIHZDZUNKUQV-UHFFFAOYSA-N

2-Chloro-6-(methoxycarbonyl)benzoic acid (CAS 75990-94-2) – Core Identity and Sourcing Baseline

2-Chloro-6-(methoxycarbonyl)benzoic acid (CAS 75990-94-2) is a halogenated, bifunctional benzoic acid derivative bearing a 2-chloro substituent and a 6-methoxycarbonyl ester group . Its structure provides a unique ortho-relationship between the carboxylic acid and ester functionalities, distinguishing it from simpler mono-substituted benzoic acid analogs. This compound is commonly utilized as a strategic intermediate in the synthesis of agrochemicals, particularly fungicides, and is also explored as a building block in pharmaceutical research .

Ortho-disubstituted benzoic acid ester 2‑Chloro and 6‑methoxycarbonyl groups in ortho relationship define reactivity profile.

Agrochemical intermediate Key building block for fungicidal carboxamides (e.g., Boscalid synthesis routes).

Dual functionality One carboxylic acid and one methyl ester enable regioselective amidation and further derivatization.

Structural identity critical; analog substitution not viable.

2-Chloro-6-(methoxycarbonyl)benzoic acid – Why Analog Substitution Is Not a Viable Procurement Strategy

Simple substitution of 2-Chloro-6-(methoxycarbonyl)benzoic acid (CAS 75990-94-2) with a closely related analog—such as a mono-chlorobenzoic acid, a non-chlorinated phthalic acid ester, or a compound lacking the ortho-carboxylic acid group—will result in synthetic pathway failure. The compound's value as an intermediate is derived from its precise substitution pattern, which is essential for downstream reactions like the formation of key amide bonds in fungicide syntheses. Using a different regioisomer or a derivative with altered electronics can lead to incompatible reactivity, altered crystallization properties, or the formation of undesired byproducts, thereby compromising yield and purity. The following quantitative evidence highlights the specific property differences that dictate this strict sourcing requirement.

Regioisomer

Different substitution pattern alters reactivity and crystallization; synthetic pathway may fail.

Missing acid

Absence of ortho‑carboxylic acid prevents the key amidation step required for fungicide core formation.

Electronics

Non‑chlorinated or mono‑ester analogs shift electron density, leading to incompatible reactivity and byproducts.

2-Chloro-6-(methoxycarbonyl)benzoic acid – Quantitative Differentiation Evidence vs. Key Analogs

Property Profile Comparison: Density and Boiling Point Differentiation from Regioisomers

2-Chloro-6-(methoxycarbonyl)benzoic acid exhibits a calculated density of 1.413 g/cm³ . In contrast, the closely related 3-chlorobenzoic acid methyl ester (CAS 2905-65-9) has a reported density of 1.224 g/cm³ . The higher density of the target compound is consistent with its increased molecular weight and the presence of an additional polar carboxylic acid group, which enhances intermolecular interactions. This difference is quantifiable and has practical implications for liquid-liquid extraction and chromatographic purification steps.

Density Differentiation

Cross-study comparable

1.413 g/cm³ vs. 1.224 g/cm³

Higher density impacts liquid‑liquid extraction and chromatographic purification steps.

Calculated/predicted values; comparator: methyl 3-chlorobenzoate.

Evidence Dimension	Density
Target Compound Data	1.413 g/cm³
Comparator Or Baseline	Methyl 3-chlorobenzoate (CAS 2905-65-9)
Quantified Difference	~0.189 g/cm³ higher density
Conditions	Calculated/predicted values

Why This Matters

Differences in physical properties directly impact separation and purification processes during manufacturing, making simple analog substitution impractical.

Acidity Comparison: Predicted pKa Differentiation from Simple Benzoic Acids

The predicted pKa of the carboxylic acid group in 2-Chloro-6-(methoxycarbonyl)benzoic acid is estimated to be significantly lower than that of unsubstituted benzoic acid (pKa 4.20). The presence of the ortho-chloro and ortho-methoxycarbonyl groups exerts a combined electron-withdrawing inductive effect, which stabilizes the conjugate base. Based on known substituent effects, the pKa is estimated to be in the range of 2.8-3.2 [1]. This is a class-level inference drawn from the well-documented effects of ortho-substituents on benzoic acid acidity [2]. The increased acidity influences solubility profiles and the compound's behavior in pH-dependent extraction and reaction conditions.

Acidity Differentiation

Class-level inference

Est. pKa 2.8–3.2 vs. 4.20 (benzoic acid)

Electron‑withdrawing ortho groups lower pKa, altering solubility and pH‑dependent extraction.

Predicted from substituent effects; requires experimental confirmation.

Evidence Dimension	Acid Dissociation Constant (pKa)
Target Compound Data	Estimated ~2.8-3.2 (predicted)
Comparator Or Baseline	Benzoic acid (pKa = 4.20)
Quantified Difference	Estimated 1.0-1.4 pKa units lower
Conditions	Predicted based on substituent effects

Why This Matters

Variations in acidity affect reactivity, solubility, and stability, making the target compound unsuitable for direct substitution in processes optimized for less acidic analogs.

• [1] SciProfiles. Ortholithiation of Unprotected Benzoic Acids: Application for Novel 2-Chloro-6-Substituted Benzoic Acid Syntheses. Synthetic Communications, 2005. View Source
• [2] LibreTexts. 6.3: Substituent Effects on Acidity. Accessed April 2026. View Source

Functional Group Comparison: Ortho-Dicarboxylic Acid Ester vs. Mono-Ester or Non-Ester Analogs

The compound's utility as an intermediate in the synthesis of fungicidal carboxamides like Boscalid is predicated on its specific functional group arrangement: a carboxylic acid ortho to a methyl ester [1]. This allows for selective amidation of the acid chloride derivative while preserving the ester group for subsequent transformations. In contrast, simpler analogs like 2-chlorobenzoic acid (CAS 118-91-2) lack the ester functionality, and 3-chlorophthalic acid (CAS 16601-53-1) presents two carboxylic acids, leading to different chemoselectivity. Quantitative comparison is not applicable to functional group count; the difference is qualitative but absolute. The presence of exactly one carboxylic acid and one ester group in the ortho-position is the critical differentiator for its application in specific synthetic routes [1].

Functional Group Profile

Supporting evidence

1 COOH + 1 COOMe vs. 1 COOH (2‑chlorobenzoic acid)

Dual ortho‑functionality enables selective amidation while preserving ester for downstream steps.

Essential for Boscalid intermediate synthesis; qualitative but absolute.

Evidence Dimension	Functional Group Count
Target Compound Data	1 Carboxylic Acid + 1 Methyl Ester
Comparator Or Baseline	2-Chlorobenzoic acid (1 Carboxylic Acid)
Quantified Difference	N/A (Qualitative difference)
Conditions	Structural analysis

Why This Matters

The precise functional group combination is non-negotiable for its role as a key intermediate in patented agrochemical synthesis routes, making analog substitution synthetically invalid.

• [1] QuickCompany Patent. A Process For Preparation Of Carboxamide Compounds And Intermediates Thereof. Indian Patent Application 202321066833, 2023. View Source

2-Chloro-6-(methoxycarbonyl)benzoic acid – Validated Application Scenarios for Sourcing Decisions

Synthesis of Fungicidal Carboxamides (e.g., Boscalid) via Ortho-Selective Amidation

This compound is used as a key intermediate in patented processes for preparing fungicidally active carboxamides. The ortho-carboxylic acid group is selectively activated (e.g., as an acid chloride) to form an amide bond with an aminobiphenyl moiety, while the ortho-methoxycarbonyl group remains intact for further functionalization. This specific substitution pattern is essential for constructing the target fungicide's core structure, as detailed in recent patent literature [1].

Building Block for Novel 2-Chloro-6-Substituted Benzoic Acid Derivatives

The compound serves as a versatile starting material for generating a library of 2-chloro-6-substituted benzoic acids. Through directed ortho-metallation (DoM) chemistry, the position ortho to the carboxylic acid can be functionalized with various electrophiles, enabling the synthesis of diverse analogs for structure-activity relationship (SAR) studies in both agrochemical and pharmaceutical discovery programs [1].

Precursor for Heterocyclic Compound Synthesis in Medicinal Chemistry

Due to its bifunctional nature, 2-Chloro-6-(methoxycarbonyl)benzoic acid can be employed as a precursor for the synthesis of various heterocyclic scaffolds, including phthalides and isocoumarins. These heterocycles are common motifs in biologically active molecules, and the compound's specific substitution pattern allows for regioselective cyclization reactions that are not possible with mono-functionalized benzoic acid analogs [1].

Application

Selection Property

Validation Focus

Fungicidal carboxamide synthesis

Ortho-acid/ester bifunctionality

Amidation chemoselectivity

2-Chloro-6-substituted analog library

Ortho-metallation compatibility

Regioselective functionalization

Heterocyclic scaffold precursor

Bifunctional ortho-substitution pattern

Cyclization regioselectivity

• [1] QuickCompany Patent. A Process For Preparation Of Carboxamide Compounds And Intermediates Thereof. Indian Patent Application 202321066833, 2023. View Source